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Compound of Interest

Compound Name: Dothiepin-d3 Maleate

Cat. No.: B1165068

Get Quote

Executive Summary & Scope
This technical guide provides an in-depth analysis of the safety, handling, and regulatory

requirements for Dothiepin-d3 Maleate, a deuterated stable isotope used primarily as an

Internal Standard (IS) in LC-MS/MS bioanalysis.

While often treated as a mere "reagent," Dothiepin-d3 Maleate retains the potent

pharmacological properties of its parent compound, Dosulepin (a Tricyclic Antidepressant or

TCA). This guide synthesizes standard SDS compliance with the practical rigors of trace-level

analytical chemistry.

Critical Safety Alert: Treat this compound as a Category 6.1 Toxic Substance. The presence of

deuterium does not mitigate the biological activity of the parent pharmacophore.

Chemical Identification & Characterization
Accurate identification is the first step in safety. For isotopically labeled standards, the CAS

number often defaults to the unlabeled parent, leading to confusion.
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Parameter Specification

Chemical Name Dothiepin-d3 Maleate (Dosulepin-d3 Maleate)

Synonyms
3-Dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-

dimethyl-1-propanamine-d3 Maleate

Parent CAS (Unlabeled) 113-53-1 (Free Base); 897-15-4 (HCl salt)

Labeled CAS
Product Specific (Often unassigned; refer to

vendor CoA)

Molecular Formula C₁₉H₁₈D₃NS[1][2][3][4][5][6][7] · C₄H₄O₄

Molecular Weight
~414.53 g/mol (Calculated: Base ~298.46 +

Maleate ~116.07)

Isotopic Purity Typically ≥ 98% atom D

Physical State
Off-white to pale yellow solid (Crystalline

powder)

Structural Context
Dothiepin possesses a dibenzothiepin ring system.[5] The "d3" label is typically located on the

N-methyl groups of the side chain. This positioning is critical for metabolic stability during mass

spectrometry but does not alter the compound's binding affinity to neurological receptors,

meaning its toxicity profile mirrors the clinical drug.

Hazard Identification & Toxicology (The "Why")
To ensure safety, researchers must understand the mechanism of toxicity, not just the hazard

codes. Dothiepin is a potent SNRI and anticholinergic agent.[5]

GHS Classification
Acute Toxicity, Oral (Category 3/4): Toxic if swallowed.[8]

Reproductive Toxicity (Category 2): Suspected of damaging fertility or the unborn child

(excreted in breast milk).
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Specific Target Organ Toxicity (Single Exposure): May cause drowsiness/dizziness (CNS

depression).

Mechanistic Toxicology Diagram
The following diagram illustrates the causality between the molecule's pharmacological action

and the required safety precautions.

Dothiepin-d3 Maleate
(Exposure)

Mechanism 1:
NE/5-HT Reuptake Inhibition

Mechanism 2:
Muscarinic ACh Receptor Blockade

Mechanism 3:
Na+ Channel Blockade (Cardiac)

CNS Excitation/Seizures Anticholinergic Toxidrome
(Dry mouth, Mydriasis, Hyperthermia) QT Prolongation / Arrhythmia

GHS HAZARD:
Acute Tox / Cardiotoxicity

Click to download full resolution via product page

Figure 1: Toxicological pathway of Dothiepin derivatives. The sodium channel blockade (Mech

3) is the primary cause of fatality in accidental overdose/exposure.

Handling, Storage, & Stability Protocols
Working with deuterated standards requires protecting the user from the drug and the drug

from the environment (isotopic exchange).
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Environmental Control
Hygroscopicity: The maleate salt is polar and hygroscopic. Moisture absorption alters the

effective weight, leading to quantitative errors in creating stock solutions.

Light Sensitivity: Tricyclics are photosensitive. Exposure to UV light can cause cyclization or

oxidation products (sulfoxides).

Isotopic Exchange: While C-D bonds are stable, exposure to extreme pH or protic solvents

at high temperatures can theoretically promote H/D exchange, compromising the internal

standard's integrity.

Safe Handling Workflow
This protocol ensures "Zero Contact" handling to prevent exposure and contamination.

1. Receipt & Inspection
(Verify Seal/CoA)

2. Storage
(-20°C, Desiccated, Dark)

3. Temp Equilibration
(Warm to RT in Desiccator)Prevent Condensation

4. Weighing
(Analytical Balance in Fume Hood/Glovebox)

PPE: N95/P100 + Double Gloves 5. Solubilization
(Methanol/DMSO)

6. Aliquoting
(Amber Vials, N2 Purge)Return Stocks

Click to download full resolution via product page

Figure 2: Lifecycle management of Dothiepin-d3 Maleate in the laboratory.

Specific Storage Parameters
Condition Requirement Rationale

Temperature -20°C (Freezer)
Slows chemical degradation

(de-amination/oxidation).

Atmosphere Inert Gas (Argon/Nitrogen)
Prevents oxidation of the sulfur

bridge (sulfoxide formation).

Container Amber Glass
Blocks UV radiation to prevent

photolysis.

Solvent Methanol or DMSO
Maleate salts dissolve poorly in

non-polar solvents.
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Emergency Measures
In the event of exposure, immediate action is required.[9][10] Dothiepin toxicity onset can be

rapid.[5][9]

Inhalation: Remove victim to fresh air.[10] If breathing is difficult, administer oxygen.[10] Do

not use mouth-to-mouth resuscitation (risk of secondary exposure).[10]

Skin Contact: Wash with soap and water for 15 minutes. Dothiepin is lipophilic and can be

absorbed transdermally.

Eye Contact: Flush with water for 15 minutes. Remove contact lenses.

Ingestion:IMMEDIATE MEDICAL ATTENTION. Do not induce vomiting due to risk of seizures

and aspiration. Activated charcoal is the standard clinical intervention if performed early.

Antidote Note: There is no specific antidote. Treatment is symptomatic.[10] Sodium bicarbonate

is often used clinically to manage cardiac arrhythmias (QRS widening) caused by TCAs.

Regulatory & Transport Information
Compliance with transport regulations is mandatory for moving hazardous research chemicals.

UN Number:UN 2811 (Toxic solid, organic, n.o.s.)

Proper Shipping Name: Toxic solid, organic, n.o.s. (Dothiepin-d3 Maleate)

Hazard Class: 6.1

Packing Group: III (Low to medium danger)

Labeling: "Toxic" Skull & Crossbones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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